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Compound of Interest

Compound Name:
Dimethyl 3-

(bromomethyl)phthalate

Cat. No.: B1344209 Get Quote

Disclaimer: This guide provides a detailed overview of the safety data for Dimethyl Phthalate

(CAS No. 131-11-3), a related compound to Dimethyl 3-(bromomethyl)phthalate. A

comprehensive Safety Data Sheet (SDS) for Dimethyl 3-(bromomethyl)phthalate was not

readily available.

This document is intended for researchers, scientists, and drug development professionals,

offering a comprehensive summary of the known properties, hazards, and handling protocols

for Dimethyl Phthalate (DMP).

Chemical Identification and Physical Properties
Dimethyl Phthalate is a colorless, oily liquid with a slightly sweet, aromatic odor.[1][2][3] It is

primarily used as a plasticizer, in solid rocket propellants, and as an insect repellent.[3]
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Property Value Reference

CAS Number 131-11-3 [1][4]

Molecular Formula C10H10O4 [1][4][5]

Molecular Weight 194.19 g/mol [3][5][6]

Melting Point 2 - 3 °C / 35.6 - 37.4 °F [1][2]

Boiling Point 282 °C / 539.6 °F [1][2]

Flash Point 146 - 150 °C / 295 - 302 °F [1][2][7]

Density 1.19 g/mL at 25 °C [1]

Vapor Pressure 0.008 mbar at 20 °C [1]

Water Solubility Slightly soluble/Negligible [1][3]

log Pow (Octanol/Water

Partition Coefficient)
1.56 - 2.2 [3]

Autoignition Temperature 460 °C / 860 °F [1][7]

Hazard Identification and Classification
DMP is classified as harmful to aquatic life.[8] While it has low acute toxicity, it can cause

irritation to the eyes, skin, and respiratory tract upon exposure.[3][6][7][8]

GHS Hazard Statements:

H402: Harmful to aquatic life.

Precautionary Statements:

P273: Avoid release to the environment.[8]

P501: Dispose of contents/container to an approved waste disposal plant.

Toxicological Information
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Dimethyl Phthalate exhibits low acute toxicity through oral, dermal, and inhalation routes.[6][7]

Chronic exposure may have slight effects on growth and the kidneys, based on animal studies.

[3]

Toxicity Data Value Species Reference

Oral LD50 4390 - 8200 mg/kg Rat [6]

Dermal LD50 > 4800 mg/kg Guinea Pig [6]

Dermal LD50 38000 mg/kg Rat [6]

Maternal Toxicity

(NOAEL)
800 mg/kg-day Mouse [9]

Maternal Toxicity

(LOAEL)
3600 mg/kg-day Mouse [9]

Fetal Effects (NOAEL) 3600 mg/kg-day Mouse [9]

Key Toxicological Endpoints:

Skin Irritation: Produces minimal skin irritation in both animals and humans.[6]

Eye Irritation: Can cause eye irritation.[6][8]

Sensitization: Not considered a skin sensitizer.[6]

Carcinogenicity: Not classifiable as to its carcinogenicity to humans (Group D).[3]

Genotoxicity: Available data do not support a mutagenic or genotoxic potential.[10]

Reproductive/Developmental Effects: No significant reproductive or developmental effects

have been observed in animal studies at typical exposure levels.[3][10]

Experimental Protocols
Detailed experimental methodologies for key toxicological assessments are crucial for the

interpretation of safety data. The following represents a generalized protocol for an acute oral
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toxicity study, based on standard OECD guidelines, which would be used to determine the

LD50 values cited above.

Experimental Workflow: Acute Oral Toxicity (LD50) Study
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Preparation Phase

Dosing and Observation Phase

Analysis Phase

Animal Selection
(e.g., Sprague-Dawley rats, specific age and weight)

Acclimatization
(Standard housing, diet, and water ad libitum for >= 5 days)

Fasting
(Overnight fast before dosing, water available)

Oral Gavage Administration
(Single dose administered)

Dose Preparation
(DMP in a suitable vehicle, e.g., corn oil)

Clinical Observation
(Monitor for signs of toxicity, morbidity, and mortality at regular intervals for 14 days)

Body Weight Measurement
(Pre-dose and at specified intervals post-dose)

Gross Necropsy
(At the end of the 14-day observation period)

LD50 Calculation
(Statistical analysis of mortality data, e.g., Probit analysis)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1344209?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Handling

Storage

Spill Response

Wear Personal Protective Equipment
(Gloves: Nitrile rubber, PVC; Eye: Safety glasses/goggles)

Use in a Well-Ventilated Area
(Local exhaust ventilation recommended)

Practice Good Industrial Hygiene
(Wash hands after handling, do not eat/drink in the work area)

Keep Container Tightly Closed

Store in a Cool, Dry, Well-Ventilated Place

Away from Incompatible Materials
(e.g., strong oxidizing agents)

Contain Spill
(Use inert absorbent material like sand or vermiculite)

Collect and Dispose
(Place in a suitable, sealed container for disposal)

Prevent Environmental Release
(Do not let product enter drains)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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bromomethyl-phthalate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.fishersci.se/chemicalProductData_uk/wercs?itemCode=11418213&lang=EN
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14253~~PDF~~MTR~~CGV4~~EN~~2025-09-09%2014:50:31~~Dimethyl%20phthalate~~
https://www.epa.gov/sites/default/files/2016-09/documents/dimethyl-phthalate.pdf
https://www.chemeo.com/cid/21-720-8/Dimethyl-phthalate
https://www.chemeo.com/cid/21-720-8/Dimethyl-phthalate
https://www.cdhfinechemical.com/images/product/msds/19_708101326_DIMETHYLPHTHALATE-CASNO-131-11-3-MSDS.pdf
https://www.industrialchemicals.gov.au/sites/default/files/Dimethyl%20phthalate%20DMP.pdf
https://pim-resources.coleparmer.com/sds/00548.pdf
https://trc-corp.com/wp-content/uploads/SDS/Dimethyl%20Phthalate%20-%20SDS%20English.pdf
https://hhpprtv.ornl.gov/issue_papers/Dimethylphthalate.pdf
https://www.industrialchemicals.gov.au/sites/default/files/PEC37-Dimethyl-phthalate-DMP.pdf
https://www.benchchem.com/product/b1344209#safety-data-sheet-sds-for-dimethyl-3-bromomethyl-phthalate
https://www.benchchem.com/product/b1344209#safety-data-sheet-sds-for-dimethyl-3-bromomethyl-phthalate
https://www.benchchem.com/product/b1344209#safety-data-sheet-sds-for-dimethyl-3-bromomethyl-phthalate
https://www.benchchem.com/product/b1344209#safety-data-sheet-sds-for-dimethyl-3-bromomethyl-phthalate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1344209?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1344209?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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